Cas no 651054-06-7 (1-Piperidinecarboxylic acid, 4-(1-methylpentyl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(1-methylpentyl)-, 1,1-dimethylethyl ester
• CAS No: 651054-06-7
• MF: C₁₆H₃₁NO₂
• MW: 269.422845125198
• CID: 407069
• PubChem ID: 71377079
• Update Time: 2025-04-19

1-Piperidinecarboxylic acid, 4-(1-methylpentyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(1-methylpentyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-hexan-2-ylpiperidine-1-carboxylate
• 651054-06-7
• DTXSID90799739
• tert-Butyl 4-(hexan-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C16H31NO2/c1-6-7-8-13(2)14-9-11-17(12-10-14)15(18)19-16(3,4)5/h13-14H,6-12H2,1-5H3
• InChI Key： ARZDWNVCMHPHEK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C(C)CCCC)=O

Computed Properties

• Exact Mass: 269.23563
• Monoisotopic Mass: 269.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54